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Compound of Interest

Compound Name: p-Tolualdehyde-d4

Cat. No.: B12316089 Get Quote

An in-depth review of the safety data for p-Tolualdehyde-d4 reveals a scarcity of specific

toxicological and safety information for this deuterated compound. The available documentation

primarily pertains to its non-deuterated analogue, p-Tolualdehyde (CAS No. 104-87-0). For the

purpose of this guide, the safety and toxicological data of p-Tolualdehyde will be presented as

a surrogate, a standard practice in the absence of specific data for isotopically labeled

compounds, as their fundamental chemical properties and hazards are generally considered

comparable.

Physical and Chemical Properties
The physical and chemical characteristics of p-Tolualdehyde are summarized below. These

properties are essential for the safe handling, storage, and use of the substance in a research

environment.
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Property Value

Molecular Formula C₈H₈O

Molecular Weight 120.15 g/mol [1][2]

Appearance Colorless to light yellow liquid[2][3][4]

Odor Organic, aromatic, almond-like[2][3][5]

Boiling Point
204 - 205 °C (399 - 401 °F) at 760 mmHg[1][3]

[6]

Melting Point -6 °C (21.2 °F)[3][6]

Flash Point 71 °C (159.8 °F)[3][6] - 80 °C (176 °F)[7]

Autoignition Temperature 435 °C (815 °F)[3][6][7]

Density 1.015 - 1.019 g/mL at 25 °C[3][5][6]

Vapor Pressure <1 mbar at 20 °C[3][6]

Vapor Density 4.1 (Air = 1)[3][6]

Solubility
Limited solubility in water; soluble in organic

solvents like alcohol, ether, and oils.[2][5]

Refractive Index ~1.545 (20 °C, D)[5]

Hazard Identification and GHS Classification
p-Tolualdehyde is classified as a hazardous substance. Researchers and laboratory personnel

must be aware of its potential dangers before handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1196/p-Tolualdehyde%20(Sigma%20Aldrich)%2011-21-2012.pdf
https://www.solubilityofthings.com/4-methylbenzaldehyde
https://www.solubilityofthings.com/4-methylbenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.solubilityofthings.com/4-methylbenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3774896.htm
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1196/p-Tolualdehyde%20(Sigma%20Aldrich)%2011-21-2012.pdf
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/2109
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/2109
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/2109
https://pim-resources.coleparmer.com/sds/97158.pdf
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/2109
https://pim-resources.coleparmer.com/sds/97158.pdf
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3774896.htm
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/2109
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/2109
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/2109
https://www.solubilityofthings.com/4-methylbenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3774896.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3774896.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12316089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[1][4]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][3]

Signal Word: Warning[1]

First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route First-Aid Protocol

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Immediately call a POISON

CENTER or doctor.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention if symptoms occur.[1][6]

[7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap for at

least 15 minutes. If skin irritation persists,

consult a physician.[1][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult an ophthalmologist.[1]

Fire-Fighting Measures
Due to its combustible nature, specific precautions must be taken in the event of a fire.
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Measure Details

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide (CO₂).[3][7][8]

Water mist may be used to cool closed

containers.[3]

Specific Hazards

Combustible liquid. Vapors are heavier than air

and may travel along the ground to ignition

sources.[7] Containers may explode when

heated.[3][7]

Hazardous Combustion Products
Carbon monoxide (CO) and Carbon dioxide

(CO₂).[3][7][8]

Protective Equipment

Wear a self-contained breathing apparatus

(SCBA) with a full face-piece operated in

pressure-demand or other positive pressure

mode and full protective gear.[7][8][9]

Handling, Storage, and Personal Protection
Proper procedures for handling, storage, and personal protection are essential to minimize risk.
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Aspect Recommendations

Handling

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist. Keep away

from heat, sparks, and open flames.[1][7][8] Use

in a well-ventilated area and take measures to

prevent the buildup of electrostatic charge.[7][8]

Storage

Store in a cool, dry, and well-ventilated place.[7]

[8] Keep container tightly closed.[1][7][8] Store

under an inert gas as the material is air-

sensitive.[1][9]

Engineering Controls

Use local exhaust ventilation or other

engineering controls to maintain airborne levels

below exposure limits. Ensure eyewash stations

and safety showers are close to the workstation.

[3][7]

Eye/Face Protection

Wear chemical safety goggles or a face shield

as described by OSHA or EN 166 standards.[3]

[8][9]

Skin Protection

Handle with compatible chemical-resistant

gloves (e.g., Butyl rubber, Viton). Wear a

complete suit protecting against chemicals.[3][8]

Respiratory Protection

If risk assessment warrants, use a full-face

respirator with an appropriate cartridge (e.g.,

multi-purpose combination) as a backup to

engineering controls.

Toxicological Information
Toxicological data, primarily from animal studies, informs the hazard classification.
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Parameter Species Route Value Observation

LD50 Rat Oral
1600 mg/kg[1][7]

[8]

Behavioral:

Somnolence

(general

depressed

activity).[1][8]

LD50 Mouse Oral 3200 mg/kg[7] -

Skin Irritation Rabbit Skin 500 mg
Moderate

irritation.[7]

Eye Irritation Rabbit Eye 100 mg
Moderate

irritation.[7]

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible, or confirmed human carcinogen by IARC.[8]

Experimental Protocols
Detailed methodologies for key safety experiments are crucial for data interpretation and

replication.

Protocol 1: Acute Oral Toxicity (LD50) Determination
This protocol is a generalized procedure based on OECD Guideline 423 (Acute Toxic Class

Method).

Objective: To determine the median lethal dose (LD50) of p-Tolualdehyde when administered

orally.

Test Animals: Healthy, young adult laboratory rats (e.g., Sprague-Dawley), typically females,

are used. Animals are acclimatized for at least 5 days before dosing.

Procedure:

Animals are fasted overnight prior to dosing.
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The test substance is administered in a single dose by gavage using a stomach tube.

A stepwise procedure is used with a group of 3 animals per step. Dosing starts at a level

expected to be toxic.

Based on the survival or mortality of the animals in the first step, the dose for the next

group is adjusted up or down.

Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,

and behavior), and body weight changes for at least 14 days.[1][8]

Data Analysis: The LD50 is calculated based on the mortality data from the different dose

groups using appropriate statistical methods.

Protocol 2: In Vivo Skin Irritation/Corrosion Test
This protocol is based on OECD Guideline 404.

Objective: To assess the potential of p-Tolualdehyde to cause skin irritation or corrosion.

Test Animals: Albino rabbits are typically used for this assay.

Procedure:

A small area (approx. 6 cm²) of the animal's dorsal skin is clipped free of fur 24 hours

before the test.

A measured amount (e.g., 0.5 mL of liquid) of the test substance is applied to a small

gauze patch, which is then applied to the prepared skin. The patch is held in place with

tape.

The exposure duration is typically 4 hours. After exposure, the patch is removed, and the

skin is gently cleaned.

The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.
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Data Analysis: The severity of the skin reactions is scored according to a standardized scale.

The substance is classified as an irritant based on the mean scores for erythema and

edema.[7][8]

Visualizations
Logical Workflow for Safe Chemical Handling
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Caption: Logical workflow for the safe handling of hazardous chemicals.
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Experimental Workflow for Acute Oral Toxicity (LD50)
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Caption: Simplified workflow for an acute oral toxicity (LD50) experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b12316089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12316089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

